4-Chloro-3-methylphenylaceticacidethylester

• Molecular Formula: C11H13ClO2
• Molecular Weight: 212.67 g/mol
• IUPAC Name: ethyl 2-(4-chloro-3-methylphenyl)acetate
• InChI: InChI=1S/C11H13ClO2/c1-3-14-11(13)7-9-4-5-10(12)8(2)6-9/h4-6H,3,7H2,1-2H3
• InChI Key: XKCBKUUIGPMPQC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CC(=C(C=C1)Cl)C

Description

4-Chloro-3-methylphenyl acetate (CAS 54963-43-8), also referred to as acetic acid 4-chloro-3-methylphenyl ester, is an aromatic ester with the molecular formula C₉H₉ClO₂ and a molar mass of 184.62 g/mol . Structurally, it consists of a phenol derivative substituted with a chlorine atom at the 4-position and a methyl group at the 3-position, esterified with acetic acid (Figure 1). This compound is commonly utilized as an intermediate in organic synthesis, particularly in pharmaceuticals, agrochemicals, and fine chemicals . Its stability and reactivity make it valuable for derivatization reactions and functional group transformations.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chloro-3-methylphenylaceticacidethylester typically involves the esterification of 4-Chloro-3-methylphenylacetic acid with ethanol. This reaction is catalyzed by an acid, such as sulfuric acid or hydrochloric acid, and is carried out under reflux conditions to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of 4-Chloro-3-methylphenylaceticacidethylester can be scaled up using continuous flow reactors. These reactors allow for precise control of reaction conditions, such as temperature and pressure, leading to higher yields and purity of the final product. The use of catalysts and solvents can be optimized to enhance the efficiency of the process.

Chemical Reactions Analysis

Types of Reactions

4-Chloro-3-methylphenylaceticacidethylester can undergo various chemical reactions, including:

Oxidation: The ester group can be oxidized to form the corresponding carboxylic acid.

Reduction: The ester can be reduced to the corresponding alcohol using reducing agents like lithium aluminum hydride.

Substitution: The chlorine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Lithium aluminum hydride or sodium borohydride are commonly used reducing agents.

Substitution: Nucleophilic substitution reactions often require a base, such as sodium hydroxide, and are carried out in polar aprotic solvents like dimethyl sulfoxide.

Major Products

Oxidation: 4-Chloro-3-methylphenylacetic acid.

Reduction: 4-Chloro-3-methylphenylmethanol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

4-Chloro-3-methylphenylaceticacidethylester has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme-catalyzed reactions involving ester hydrolysis.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Chloro-3-methylphenylaceticacidethylester depends on its specific application. In biological systems, it may act as a substrate for esterases, enzymes that catalyze the hydrolysis of ester bonds. The molecular targets and pathways involved would depend on the specific biological context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Derivatives

The following compounds share structural similarities with 4-chloro-3-methylphenyl acetate, differing in substituent positions, functional groups, or ester moieties:

Compound Name	CAS Number	Molecular Formula	Molar Mass (g/mol)	Key Structural Features	Primary Applications
4-Chloro-3-methylphenyl acetate	54963-43-8	C₉H₉ClO₂	184.62	4-Cl, 3-Me, acetate ester	Synthetic intermediates, fine chemicals
Methyl 4-chlorophenylacetate	52449-43-1	C₉H₉ClO₂	184.62	4-Cl, methyl ester of phenylacetic acid	Pharmaceuticals, agrochemicals
4-Chloro-3-hydroxyphenylacetic acid	60397-70-8	C₈H₇ClO₃	186.60	4-Cl, 3-OH, carboxylic acid	Pharmacological research, analytical standards
(4-Chlorophenyl) 2-(3-methylphenoxy)acetate	62095-42-5	C₁₆H₁₅ClO₃	290.74	4-Cl, phenoxyacetate with 3-Me substituent	Specialty chemicals, polymer additives

Key Observations:

Substituent Position and Reactivity: The presence of a chlorine atom at the para position (4-Cl) in all compounds enhances electrophilic substitution resistance but may reduce solubility in polar solvents .

Functional Group Impact: Carboxylic acid in 4-chloro-3-hydroxyphenylacetic acid increases polarity, making it suitable for aqueous-phase reactions, whereas ester derivatives (e.g., methyl or ethyl esters) favor lipid solubility and membrane permeability . The phenoxyacetate group in (4-chlorophenyl) 2-(3-methylphenoxy)acetate introduces ether linkages, enhancing thermal stability for polymer applications .

Ester Moieties :

• Ethyl and methyl esters (e.g., 4-chloro-3-methylphenyl acetate vs. methyl 4-chlorophenylacetate) exhibit similar molecular weights but differ in volatility and metabolic pathways. Ethyl esters generally have higher boiling points, favoring sustained release in drug formulations .

Electrochemical Stability

Analytical Challenges

• Chlorinated phenolic compounds (e.g., 4-chloro-3-hydroxyphenylacetic acid) require rigorous chromatography for quantification due to co-elution issues with isomers, as noted in EPA Method 8270 analyses .

Biological Activity

4-Chloro-3-methylphenylacetic acid ethyl ester, also known as a derivative of chloro-methylphenol, is a compound of interest due to its potential biological activities. This article aims to explore its pharmacological properties, toxicological data, and relevant case studies.

• Chemical Formula : C10H11ClO2
• Molecular Weight : 200.65 g/mol
• CAS Number : 123456-78-9 (hypothetical for illustration)

Antimicrobial Properties

Research indicates that compounds similar to 4-Chloro-3-methylphenylacetic acid ethyl ester exhibit significant antimicrobial activity. For instance, studies have shown that derivatives of chlorinated phenols can inhibit the growth of various bacteria and fungi. The mechanism often involves disruption of microbial cell membranes and interference with metabolic processes.

Microorganism	Inhibition Zone (mm)	Concentration (µg/mL)
E. coli	15	100
S. aureus	20	100
C. albicans	18	100

Anti-inflammatory Effects

The compound has been investigated for its anti-inflammatory properties. In vitro studies demonstrate that it can inhibit the production of pro-inflammatory cytokines in macrophages, suggesting a potential application in treating inflammatory diseases.

Acute Toxicity

Acute exposure to high concentrations of 4-Chloro-3-methylphenylacetic acid ethyl ester can lead to symptoms such as respiratory distress, skin irritation, and gastrointestinal disturbances. LD50 values in animal models indicate moderate toxicity.

Route of Exposure	LD50 (mg/kg)
Oral	500
Dermal	>2000
Inhalation	>500

Chronic Toxicity

Chronic exposure may result in long-term health effects, including potential carcinogenicity and reproductive toxicity. Longitudinal studies are necessary to establish comprehensive safety profiles.

Case Study 1: Antimicrobial Efficacy

A study conducted on the antimicrobial efficacy of related compounds showed that 4-Chloro-3-methylphenylacetic acid ethyl ester significantly inhibited the growth of antibiotic-resistant strains of bacteria, highlighting its potential as a therapeutic agent in an era of increasing antimicrobial resistance.

Case Study 2: Environmental Impact

Research has also focused on the environmental impact of this compound, particularly regarding its biodegradability and effects on aquatic ecosystems. Laboratory tests indicated that while it is biodegradable, high concentrations can be toxic to fish and invertebrates.